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Compound of Interest

Compound Name: Inosine-5'-diphosphate disodium

Cat. No.: B15603084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Inosine-5'-diphosphate (IDP) disodium salt is a critical nucleotide involved in various cellular

processes. As a substrate for enzymes such as nucleoside diphosphatase (NDPase) and a

precursor in nucleotide metabolism, the accurate and consistent preparation of IDP stock

solutions is fundamental to achieving reliable and reproducible experimental outcomes in

biochemical and cellular assays. This document provides a detailed protocol for the

preparation, storage, and handling of Inosine-5'-diphosphate disodium salt stock solutions.

Chemical Properties
A thorough understanding of the chemical properties of Inosine-5'-diphosphate disodium salt

is essential for the accurate preparation of stock solutions. Key properties are summarized in

the table below.
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Property Value

Molecular Formula C₁₀H₁₂N₄Na₂O₁₁P₂

Molecular Weight 472.15 g/mol

Appearance White to off-white powder

Solubility (in water) 50 mg/mL

Purity Typically ≥95%

Storage Temperature -20°C

Experimental Protocols
Materials

Inosine-5'-diphosphate disodium salt (powder)

Nuclease-free water or appropriate sterile buffer (e.g., 1X TE buffer: 10 mM Tris-HCl, 1 mM

EDTA, pH 7.5-8.0)

Sterile, nuclease-free microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated pipettes and sterile, nuclease-free pipette tips

Vortex mixer

Microcentrifuge

-20°C or -80°C freezer for storage

Preparation of a 100 mM Inosine-5'-diphosphate
Disodium Salt Stock Solution
This protocol describes the preparation of a 100 mM stock solution, a common starting

concentration for many applications.
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Pre-equilibration of Materials: Allow the powdered Inosine-5'-diphosphate disodium salt

and the nuclease-free water or buffer to equilibrate to room temperature before use. This

prevents condensation from forming on the powder.

Calculation of Mass: To prepare a desired volume of a 100 mM stock solution, use the

following formula:

Mass (mg) = 100 mmol/L * Volume (L) * 472.15 g/mol * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 100 mM stock solution:

Mass (mg) = 100 mmol/L * 0.001 L * 472.15 g/mol * 1000 mg/g = 47.215 mg

Weighing the Powder: Carefully weigh out the calculated mass of Inosine-5'-diphosphate
disodium salt in a sterile microcentrifuge tube. To minimize static and ensure accuracy, use

an analytical balance.

Dissolution: Add the appropriate volume of nuclease-free water or buffer to the

microcentrifuge tube containing the powder. For the example above, add 1 mL of solvent.

Mixing: Close the tube tightly and vortex thoroughly for at least 30 seconds to ensure

complete dissolution of the powder. Visually inspect the solution to confirm that no solid

particles remain. If necessary, gently warm the solution to aid dissolution, but avoid

excessive heat.

Centrifugation: Briefly centrifuge the tube to collect the entire solution at the bottom.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the

nucleotide, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 20 µL or 50 µL) in sterile, nuclease-free microcentrifuge tubes.

Labeling and Long-Term Storage: Clearly label each aliquot with the name of the compound,

concentration, date of preparation, and your initials. Store the aliquots at -20°C for short-term

storage (up to one month) or at -80°C for long-term storage (up to six months).

Application Examples and Working Concentrations
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The optimal working concentration of Inosine-5'-diphosphate disodium salt will vary

depending on the specific application. It is always recommended to perform a dose-response

experiment to determine the optimal concentration for your system.

Enzyme Kinetics: When used as a substrate for enzymes like nucleoside diphosphatase, the

concentration of IDP may range from the low micromolar (µM) to the millimolar (mM) range,

often centered around the enzyme's Michaelis constant (Km).

Biochemical Assays: In various biochemical assays, typical concentrations can range from

10 µM to 1 mM.

Cell-Based Assays: For cell culture experiments, the effective concentration can vary widely

based on the cell type and the specific biological process being investigated.

Visualizing the Workflow
The following diagram illustrates the key steps in the preparation of the Inosine-5'-
diphosphate disodium salt stock solution.
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Workflow for Inosine-5'-diphosphate Disodium Stock Solution Preparation
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Caption: Workflow for preparing IDP disodium stock solution.
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Conclusion
The protocol outlined in this document provides a standardized method for the preparation of

Inosine-5'-diphosphate disodium salt stock solutions. Adherence to these guidelines will help

ensure the quality and consistency of your experimental reagents, leading to more reliable and

reproducible scientific data. Always refer to the manufacturer's certificate of analysis for specific

information regarding the purity and handling of your particular lot of Inosine-5'-diphosphate
disodium salt.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Inosine-5'-diphosphate Disodium Salt Stock Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15603084#inosine-5-diphosphate-
disodium-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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